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Compound of Interest

Compound Name: Bursin

Cat. No.: B14069222 Get Quote

This document provides immediate safety, handling, and disposal protocols for Bursin, a

tripeptide used in research environments. The following procedures are designed to ensure the

safety of laboratory personnel and to maintain the integrity of experiments involving this

compound.

Bursin: Key Safety and Physical Data
Bursin is a synthetic tripeptide (Lys-His-Gly-NH2) primarily used in immunological research for

its role in B-cell differentiation.[1][2] It is typically supplied as a lyophilized powder and is

intended for research use only.[1][3] While Bursin is not classified as a hazardous material,

standard laboratory precautions should be observed to minimize exposure.[4][5]
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Property Data Source

Molecular Formula C14H25N7O3 [1]

Molecular Weight 339.4 g/mol [1][3]

Physical Form Lyophilized solid [1]

Purity
>95% (typically verified by

HPLC and Mass Spectrometry)
[3][6]

Solubility
Soluble in distilled water (up to

2 mg/ml) and acetonitrile
[1]

Storage

Store at -20°C, protect from

light. The product is

hygroscopic.

[1][6]

Personal Protective Equipment (PPE)
When handling Bursin, especially in its powdered form, the following personal protective

equipment is mandatory to prevent inhalation, dermal, and eye contact.[4][7]

PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields.

Hand Protection Disposable Gloves
Nitrile or latex, powder-free.

Change frequently.

Body Protection Laboratory Coat Standard white lab coat.

Respiratory Protection Face Mask

Recommended when weighing

or handling the powder to

avoid inhalation of dust

particles.[4][7]
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Experimental Protocols: Safe Handling and
Reconstitution
Objective: To safely reconstitute lyophilized Bursin for experimental use.

Materials:

Vial of lyophilized Bursin

Sterile, distilled water or acetonitrile

Calibrated micropipette and sterile tips

Vortex mixer

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Don all required PPE. Work in a clean, designated area, such as a laminar flow

hood, to maintain sterility and prevent contamination.

Equilibration: Allow the vial of lyophilized Bursin to equilibrate to room temperature before

opening to prevent condensation, as the product is hygroscopic.[1]

Reconstitution:

Carefully remove the cap from the vial.

Using a calibrated micropipette, add the required volume of sterile distilled water or

acetonitrile to achieve the desired concentration (e.g., for a 2 mg/ml solution, add 1 ml of

solvent to 2 mg of peptide).[1]

Replace the cap securely.

Dissolution: Gently vortex the vial until the lyophilized powder is completely dissolved.

Aliquoting and Storage:
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For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the reconstituted solution into smaller, single-use sterile tubes.

Store the aliquots at -20°C.[1]

Operational Plans: Spill and Disposal Procedures
Spill Response:

In the event of a spill of Bursin powder or solution, follow these steps:

Evacuate and Secure: Alert others in the vicinity. If the spill is large or involves other

hazardous materials, evacuate the immediate area.

Don PPE: Ensure you are wearing the appropriate PPE before cleaning the spill.

Containment and Cleanup:

For solid spills: Gently cover the spill with absorbent material (e.g., paper towels) to avoid

creating dust. Moisten the absorbent material slightly, then carefully wipe up the powder.

For liquid spills: Cover the spill with an absorbent material such as vermiculite or sand.[4]

[7] Once absorbed, collect the material using a scoop or dustpan.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Place all contaminated materials (absorbent pads, gloves, etc.) into a

sealed bag or container for proper disposal.

Disposal Plan:

All waste materials contaminated with Bursin, including empty vials, used pipette tips, and spill

cleanup materials, should be disposed of in accordance with local, state, and federal

regulations for chemical waste.[4][5] Do not dispose of Bursin down the drain or in the regular

trash.

Visualized Workflows
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The following diagrams illustrate key workflows for handling Bursin safely and for a typical

experimental process.
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Caption: Workflow for the safe handling and disposal of Bursin.
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Caption: A typical experimental workflow using Bursin to study B-cell differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14069222?utm_src=pdf-body-img
https://www.benchchem.com/product/b14069222?utm_src=pdf-body
https://www.benchchem.com/product/b14069222?utm_src=pdf-custom-synthesis
https://www.abbiotec.com/peptides/bursin-peptide
https://pubmed.ncbi.nlm.nih.gov/3484838/
https://pubmed.ncbi.nlm.nih.gov/3484838/
https://www.novoprolabs.com/p/bursin-avian-311179.html
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/bursine-2.pdf
https://www2.zoetis.ca/content/_assets/PDF/SDS/Bursine-2-CA-EN.pdf
https://www.usbio.net/molecular-biology/B8990/bursin
https://www.zoetisus.com/content/_assets/docs/Poultry/Bursine-2-SDS.pdf
https://www.benchchem.com/product/b14069222#personal-protective-equipment-for-handling-bursin
https://www.benchchem.com/product/b14069222#personal-protective-equipment-for-handling-bursin
https://www.benchchem.com/product/b14069222#personal-protective-equipment-for-handling-bursin
https://www.benchchem.com/product/b14069222#personal-protective-equipment-for-handling-bursin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14069222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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